Cas no 57964-42-8 (Propane, 2-[(trifluoromethyl)sulfonyl]-)

• Product Name: Propane, 2-[(trifluoromethyl)sulfonyl]-
• CAS No: 57964-42-8
• MF: C₄H₇F₃O₂S
• MW: 176.157390832901
• CID: 343641
• PubChem ID: 22953754
• Update Time: 2025-04-19

Propane, 2-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propane, 2-[(trifluoromethyl)sulfonyl]-
• 2-(trifluoromethylsulfonyl)propane
• UPXMMKAMIKNCSS-UHFFFAOYSA-N
• 57964-42-8
• 2-(Trifluoromethanesulfonyl)propane
• SCHEMBL11897833
• DTXSID20629191

• Inchi： 1S/C4H7F3O2S/c1-3(2)10(8,9)4(5,6)7/h3H,1-2H3
• InChI Key： UPXMMKAMIKNCSS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 176.01191
• Monoisotopic Mass: 176.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14